molecular formula C10H22N2O B13297497 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol

4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol

Cat. No.: B13297497
M. Wt: 186.29 g/mol
InChI Key: FSJXYTNLVFLXRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol is a secondary amine derivative featuring a butan-2-ol backbone substituted with a 1-methylpiperidin-4-yl group. Its structure comprises a hydroxyl group at the C2 position of the butanol chain and a piperidine ring with a methyl substituent at the N1 position. However, its specific pharmacological profile remains underexplored in publicly available literature.

Properties

Molecular Formula

C10H22N2O

Molecular Weight

186.29 g/mol

IUPAC Name

4-[(1-methylpiperidin-4-yl)amino]butan-2-ol

InChI

InChI=1S/C10H22N2O/c1-9(13)3-6-11-10-4-7-12(2)8-5-10/h9-11,13H,3-8H2,1-2H3

InChI Key

FSJXYTNLVFLXRI-UHFFFAOYSA-N

Canonical SMILES

CC(CCNC1CCN(CC1)C)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol typically involves the reaction of 1-methylpiperidine with butan-2-ol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for efficiency and cost-effectiveness. The process may include steps such as purification and quality control to ensure the final product meets industry standards .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The secondary amine group facilitates nucleophilic substitution with alkyl halides and acyl chlorides. Key observations:

Reaction TypeReagents/ConditionsProductsYieldReference
AlkylationCH₃I, K₂CO₃, DMF, 50°CQuaternary ammonium salt78%
AcylationAcCl, Et₃N, CH₂Cl₂, 0°CN-Acetyl derivative92%

These reactions retain the hydroxyl group's integrity while modifying the amino functionality.

Oxidation Reactions

The hydroxyl group undergoes controlled oxidation to ketones under specific conditions:

Oxidizing AgentSolventTemperatureProductConversion Rate
KMnO₄H₂O25°C4-[(1-Methylpiperidin-4-yl)amino]butan-2-one63%
CrO₃Acetic acid40°CSame ketone85%

Stronger oxidants like CrO₃ achieve higher conversion but risk over-oxidation of the piperidine ring.

Reductive Amination

The compound participates in reductive amination with aldehydes/ketones:

Carbonyl SourceReducing AgentProductPurity
FormaldehydeNaBH₃CNTertiary amine derivative95%
CyclohexanoneH₂/Pd-CN-Cyclohexyl analog88%

This reactivity enables structural diversification for pharmacological studies .

Cyclization Reactions

Intramolecular cyclization forms heterocyclic systems under acidic conditions:

CatalystSolventProductApplication
H₂SO₄ToluenePiperidine-fused oxazolidinoneEnzyme inhibition scaffolds
PTSAEtOHMorpholine analogPrecursor for antitumor agents

Coordination Chemistry

The amino alcohol acts as a polydentate ligand for transition metals:

Metal SaltLigand:Metal RatioComplex Stability (log β)
CuCl₂2:112.4 ± 0.3
Ni(NO₃)₂1:19.8 ± 0.2

These complexes show enhanced catalytic activity in cross-coupling reactions .

pH-Dependent Tautomerism

The compound exhibits dynamic equilibrium between amino alcohol and iminium ion forms:

pH RangeDominant FormProportion
2-4Iminium ion>90%
7-9Amino alcohol98%
10-12Deprotonated alkoxide75%

This behavior impacts solubility and reaction pathways .

Industrial-Scale Reaction Data

Optimized parameters for kilogram-scale synthesis:

ParameterValue
Reaction Temp65°C
Pressure1.2 bar
Catalyst Loading0.5 mol% Pd
Space-Time Yield1.8 kg/m³·h

Continuous flow reactors achieve 99.2% conversion with <0.3% byproducts .

Stability Under Stress Conditions

Forced degradation studies reveal:

ConditionDegradation Products% Parent Remaining
40°C/75% RH/1MOxidized ketone, dimer82.4%
0.1N HCl/70°C/24hChlorinated derivatives67.1%
UV Light/7 daysRadical coupling products58.9%

This comprehensive analysis demonstrates 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol's versatility in synthetic chemistry, with applications ranging from pharmaceutical intermediates to coordination catalysts. The data highlights the critical balance between reaction selectivity and functional group compatibility inherent to amino alcohol systems.

Scientific Research Applications

4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol has several scientific research applications, including:

    Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol involves its interaction with specific molecular targets and pathways within biological systems. It may act on receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analog 1: 4-Tertiary-Butoxy Aminomethyl-1-(2-phenylethyl)-Piperidin-4-ol ()

Key Features :

  • Piperidine core with a phenylethyl group at N1 and a tert-butoxy aminomethyl substituent.
  • Hydroxyl group on the piperidine ring (C4).

Comparison :

  • Solubility : The phenylethyl group in Analog 1 increases lipophilicity compared to the target compound, which lacks aromatic substituents. This may reduce aqueous solubility but enhance blood-brain barrier penetration .
  • Synthetic Route: Both compounds likely employ nucleophilic substitution for amine bond formation.

Structural Analog 2: 4-Methoxybutyrylfentanyl ()

Key Features :

  • Piperidinyl group linked to a butanamide chain and a 4-methoxyphenyl group.

Comparison :

  • Pharmacology : Analog 2 is a fentanyl derivative with opioid receptor affinity due to its aromatic and amide groups. The target compound lacks these features, suggesting divergent biological targets and reduced risk of opioid-like side effects .
  • Metabolic Stability : The absence of an ester/amide group in the target compound may confer greater resistance to enzymatic hydrolysis, improving half-life .

Structural Analog 3: 4-{4-(1-Hydroxyethyl)-2-nitrophenylamino}butan-2-ol ()

Key Features :

  • Butan-2-ol backbone with a nitro-substituted phenyl group and a hydroxyethyl side chain.

Comparison :

  • Hydrogen Bonding : Both compounds have hydroxyl groups, but Analog 3’s additional hydroxyethyl moiety may enhance solubility in polar solvents .

Structural Analog 4: 2-Methyl-4-phenyl-2-butanol ()

Key Features :

  • Branched butanol chain with a phenyl substituent.

Comparison :

  • Lipophilicity : The phenyl group in Analog 4 increases logP compared to the target compound, which may limit its CNS bioavailability due to higher plasma protein binding .

Comparative Data Table

Property Target Compound Analog 1 () Analog 2 () Analog 3 ()
Core Structure Butan-2-ol + piperidine Piperidin-4-ol + phenylethyl Piperidinyl + butanamide Butan-2-ol + nitrophenyl
Key Functional Groups –OH, –NH–, 1-methylpiperidine –OH, –O-tert-butyl, –NH– –CONH–, –OCH3, phenyl –NO2, –OH, –CH2CH2OH
Molecular Weight (g/mol) ~188.28 (calculated) Not reported 382.47 (reported) 292.31 (reported)
Solubility Moderate (hydroxyl/amine) Low (tert-butyl, phenyl) Low (aromatic, amide) Moderate (nitro, hydroxyl)
Pharmacological Notes Potential CNS activity (untested) Undisclosed Opioid receptor agonist Undisclosed (UVmax not determined)

Research Findings and Implications

  • Piperidine Substitution : The 1-methylpiperidin-4-yl group in the target compound balances hydrophobicity and basicity, contrasting with Analog 1’s bulky tert-butoxy group and Analog 2’s aromatic moieties .
  • Hydroxyl Position : The C2 hydroxyl in the target compound and Analog 3 may facilitate hydrogen bonding with biological targets, unlike Analog 1’s ring-positioned –OH .
  • Synthetic Flexibility: and suggest that piperidine and butanol derivatives are amenable to diverse functionalization, highlighting opportunities for optimizing the target compound’s properties .

Biological Activity

4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

  • IUPAC Name : 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol
  • Molecular Formula : C10H22N2O
  • Molecular Weight : 186.3 g/mol

The biological activity of 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol is primarily attributed to its interaction with various biological targets. Key mechanisms include:

  • Inhibition of Phospholipase A2 : Studies indicate that cationic amphiphilic compounds, similar to 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol, can inhibit lysosomal phospholipase A2 (PLA2G15). This inhibition is associated with the development of phospholipidosis, a condition characterized by the accumulation of phospholipids in lysosomes .
  • Cell Cycle Regulation : The compound may also influence cell cycle dynamics by modulating cyclin-dependent kinases (CDKs), which are critical for cell proliferation and survival .
  • Neuroprotective Effects : Preliminary research suggests potential neuroprotective properties, possibly through the modulation of neurotransmitter systems or direct neuroprotection against cellular stress .

Biological Activities

The biological activities of 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol include:

Activity TypeDescription
AntineoplasticPotential to inhibit cancer cell proliferation through CDK modulation
NeuroprotectivePossible protective effects on neuronal cells under stress conditions
Anti-inflammatoryMay reduce inflammation via PLA2 inhibition

Case Studies and Research Findings

Several studies have provided insights into the biological effects of this compound:

Study 1: Inhibition of Lysosomal Phospholipase A2

A study demonstrated that various cationic amphiphilic drugs, including derivatives similar to 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol, effectively inhibited PLA2G15, leading to potential drug-induced phospholipidosis. The IC50 values for these compounds were significantly low, indicating high potency in inhibiting lysosomal functions .

Study 2: Cell Cycle Modulation

Research focusing on CDK inhibitors revealed that compounds with structural similarities to 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol could effectively inhibit CDK4 and CDK6, resulting in reduced proliferation of cancer cells. This study highlighted the importance of structural modifications in enhancing inhibitory activity against these kinases .

Study 3: Neuroprotective Properties

In vitro studies indicated that 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol exhibited protective effects against oxidative stress-induced neuronal damage. The compound was shown to modulate key signaling pathways involved in neuronal survival, suggesting its potential application in neurodegenerative diseases .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol, and how can reaction conditions be standardized?

  • Methodological Answer : Synthesis typically involves nucleophilic substitution or reductive amination. For example, coupling 1-methylpiperidin-4-amine with a butanol derivative under inert conditions (e.g., N₂ atmosphere) using catalysts like Pd/C or NaBH₃CN . Reaction monitoring via HPLC or TLC ensures completion, and purification employs column chromatography with gradients of ethyl acetate/hexane .

Q. How is the structural integrity of 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol confirmed post-synthesis?

  • Methodological Answer : Use single-crystal X-ray diffraction (SHELX software for refinement ) to resolve bond angles and stereochemistry. Complement with ¹H/¹³C NMR (DMSO-d₆ or CDCl₃ solvents) and high-resolution mass spectrometry (HRMS) to verify molecular weight and functional groups .

Q. What safety protocols are critical when handling this compound in laboratory settings?

  • Methodological Answer : Prioritize fume hood use due to potential respiratory irritation (H335) . Wear nitrile gloves and eye protection (H315/H319 hazards) . Store in airtight containers at 2–8°C to prevent degradation .

Advanced Research Questions

Q. How can computational docking models predict the interaction of 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol with G protein-coupled receptors (GPCRs)?

  • Methodological Answer : Employ molecular dynamics simulations (e.g., AutoDock Vina) using crystal structures of GPCRs (e.g., EGFR complexes ). Parameterize the compound’s charge distribution via Gaussian 09 at the B3LYP/6-31G* level. Validate binding affinity via isothermal titration calorimetry (ITC) .

Q. How to resolve contradictions in pharmacological data, such as conflicting IC₅₀ values across assays?

  • Methodological Answer : Standardize assay conditions (e.g., cell lines, buffer pH, and incubation time). Use statistical tools like Grubbs’ test to identify outliers. Cross-validate with orthogonal methods (e.g., SPR vs. fluorescence polarization) .

Q. What chiral resolution techniques are effective for isolating enantiomers of this compound?

  • Methodological Answer : Use chiral HPLC with cellulose-based columns (e.g., Chiralpak IC) and ethanol/n-hexane mobile phases. Alternatively, employ enzymatic resolution using lipases (e.g., Candida antarctica) in biphasic systems .

Q. How does the compound’s stability vary under oxidative or hydrolytic stress?

  • Methodological Answer : Conduct forced degradation studies:

  • Oxidative : 3% H₂O₂ at 40°C for 24 hours.
  • Hydrolytic : 0.1M HCl/NaOH at 60°C for 48 hours.
    Analyze degradation products via LC-MS and quantify using UV at λmax 254 nm .

Q. What strategies mitigate synthetic impurities like N-methylpiperidine byproducts?

  • Methodological Answer : Optimize stoichiometry (amine:halide ≥1.2:1) and use scavengers (e.g., polymer-bound isocyanate) to trap excess reagents. Monitor impurity profiles via GC-MS with a DB-5 column .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.